Cas no 2172434-68-1 ((3-cyclopropoxyphenyl)methanethiol)

• Product Name: (3-cyclopropoxyphenyl)methanethiol
• CAS No: 2172434-68-1
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 6234966
• PubChem ID: 165606869
• Update Time: 2025-06-14

(3-cyclopropoxyphenyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• (3-cyclopropoxyphenyl)methanethiol
• EN300-1288862
• 2172434-68-1

• Inchi： 1S/C10H12OS/c12-7-8-2-1-3-10(6-8)11-9-4-5-9/h1-3,6,9,12H,4-5,7H2
• InChI Key： XEYZWJBNVGFXFH-UHFFFAOYSA-N
• SMILES： SCC1=CC=CC(=C1)OC1CC1

Computed Properties

• Exact Mass: 180.06088618g/mol
• Monoisotopic Mass: 180.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 10.2Ų

Additional information on (3-cyclopropoxyphenyl)methanethiol

Recent Advances in the Study of (3-cyclopropoxyphenyl)methanethiol and Related Compound 2172434-68-1

In recent years, the compound (3-cyclopropoxyphenyl)methanethiol and its derivative, 2172434-68-1, have garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules exhibit unique structural properties that make them promising candidates for various therapeutic applications. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

The synthesis of (3-cyclopropoxyphenyl)methanethiol has been optimized in recent studies, with researchers achieving higher yields and purity through novel catalytic methods. The compound's thiol group plays a critical role in its reactivity, enabling it to form stable bonds with various biological targets. Meanwhile, 2172434-68-1, a derivative of this compound, has shown remarkable efficacy in preclinical studies, particularly in modulating specific enzymatic pathways associated with inflammatory diseases.

Recent in vitro and in vivo studies have demonstrated that 2172434-68-1 exhibits potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing new anti-inflammatory drugs. Additionally, the compound's pharmacokinetic profile has been characterized, revealing favorable absorption and distribution properties in animal models.

Further research has explored the mechanistic underpinnings of (3-cyclopropoxyphenyl)methanethiol and 2172434-68-1. Structural-activity relationship (SAR) studies have identified specific modifications that enhance their binding affinity to target proteins. For instance, the introduction of electron-withdrawing groups on the cyclopropane ring has been shown to improve the compound's stability and bioavailability. These insights are invaluable for the design of next-generation therapeutics.

Despite these promising results, challenges remain in the clinical translation of these compounds. Issues such as metabolic stability and potential off-target effects need to be addressed in future studies. However, the progress made thus far underscores the potential of (3-cyclopropoxyphenyl)methanethiol and 2172434-68-1 as valuable tools in drug discovery and development.

In conclusion, the latest research on (3-cyclopropoxyphenyl)methanethiol and 2172434-68-1 highlights their therapeutic potential and provides a solid foundation for further investigation. Continued efforts in optimizing their chemical properties and elucidating their mechanisms of action will be crucial for advancing these compounds toward clinical applications.